Cas no 2109984-68-9 (2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid)

• Product Name: 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid
• CAS No: 2109984-68-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6303660
• PubChem ID: 165521369
• Update Time: 2025-11-01

2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid
• 2109984-68-9
• EN300-1286444

• Inchi： 1S/C9H15NO3/c10-9(4-8(11)12)3-7(13-5-9)6-1-2-6/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： KMQKKJSHHSHFRH-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(CC1C1CC1)N

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid

2-(3-amino-5-cyclopropyloxolan-3-yl)acetic Acid: A Comprehensive Overview

2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid, also known by its CAS number 2109984-68-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid is characterized by a cyclopropane ring fused to an oxolane (tetrahydrofuran) moiety, with an amino group and an acetic acid substituent. This configuration contributes to its versatility in chemical reactions and biological interactions. The compound's ability to form hydrogen bonds, due to the presence of the amino and carboxylic acid groups, plays a crucial role in its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid. Researchers have employed various methodologies, including ring-opening reactions and stereo-selective synthesis, to produce this compound in high yields. These methods not only enhance the scalability of production but also allow for the exploration of its stereochemical properties, which are critical for its biological activity.

In terms of applications, 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid has shown promise in the development of novel therapeutic agents. Studies have demonstrated its potential as a lead compound in the design of drugs targeting neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key enzymes involved in these conditions makes it a valuable candidate for further investigation.

Moreover, the compound has been explored for its role in inflammation and immune response modulation. Preclinical studies have indicated that 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid can influence cytokine production and inhibit pro-inflammatory pathways, suggesting its potential utility in treating inflammatory disorders.

The structural uniqueness of CAS No. 2109984-68-9 also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and sensors. This dual functionality underscores the compound's importance across diverse scientific disciplines.

Recent research has also focused on understanding the environmental impact and biodegradation pathways of 2-(3-amino-5-cyclopropyloxolan-3-yl)acetic acid. Studies have shown that under specific conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, 2-(3-amino-5-cyclopropyloxolan-3-y l)acetic acid (CAS No. 2109984 -68 -9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development endeavors.